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Compound of Interest

Compound Name: (1-Adamantylthio)acetic acid

Cat. No.: B187780 Get Quote

CAS Number: 95769-28-1

For Researchers, Scientists, and Drug Development Professionals

Abstract
(1-Adamantylthio)acetic acid, a molecule incorporating a bulky, lipophilic adamantane cage

linked to a flexible acetic acid chain via a thioether bond, represents a unique scaffold for

chemical and pharmacological exploration. While specific research on this particular compound

(CAS 95769-28-1) is not extensively documented in publicly available literature, its structural

components suggest significant potential in drug discovery and materials science. The

adamantane moiety is a well-established pharmacophore known to enhance the lipophilicity,

metabolic stability, and target-binding affinity of drug candidates.[1][2] This technical guide

provides a comprehensive overview of the known physicochemical properties of (1-
Adamantylthio)acetic acid, a plausible synthetic route based on established chemical

principles, and a discussion of its potential applications in the context of adamantane-

containing compounds in drug development.

Physicochemical Properties
The physicochemical properties of (1-Adamantylthio)acetic acid are summarized in the table

below. These data are compiled from various chemical supplier databases.
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Property Value Source

CAS Number 95769-28-1 N/A

Molecular Formula C₁₂H₁₈O₂S N/A

Molecular Weight 226.34 g/mol N/A

IUPAC Name
2-(adamantan-1-ylthio)acetic

acid
N/A

Appearance White to off-white powder

Inferred from typical

appearance of similar organic

acids

Melting Point 125-129 °C
Generic data for similar

compounds

Boiling Point 370.2 °C (Predicted) N/A

Density 1.24 g/cm³ (Predicted) N/A

pKa 3.82 (Predicted) N/A

Solubility

Poorly soluble in water;

Soluble in nonpolar organic

solvents.[3]

General property of

adamantane derivatives[3]

Synthesis
While a specific, detailed experimental protocol for the synthesis of (1-Adamantylthio)acetic
acid is not readily available in peer-reviewed literature, a plausible and efficient synthetic route

can be proposed based on standard organic chemistry reactions. The most likely pathway

involves the nucleophilic substitution of a haloacetic acid derivative with 1-adamantanethiol.

Experimental Protocol: Synthesis of (1-
Adamantylthio)acetic acid
Objective: To synthesize (1-Adamantylthio)acetic acid from 1-adamantanethiol and an

appropriate haloacetic acid derivative.
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Materials:

1-Adamantanethiol

Sodium bromoacetate (or chloroacetic acid and a base)

A suitable base (e.g., sodium hydroxide, potassium carbonate)

A suitable solvent (e.g., ethanol, dimethylformamide)

Hydrochloric acid (for acidification)

Ethyl acetate (for extraction)

Magnesium sulfate or sodium sulfate (for drying)

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, separatory funnel, etc.)

Procedure:

Preparation of the thiolate: In a round-bottom flask, dissolve 1-adamantanethiol in a suitable

solvent such as ethanol.

To this solution, add an equimolar amount of a base, such as sodium hydroxide, and stir the

mixture at room temperature for 30 minutes to generate the sodium 1-adamantanethiolate.

Nucleophilic substitution: To the solution of the thiolate, add an equimolar amount of sodium

bromoacetate.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and remove

the solvent under reduced pressure.

Dissolve the residue in water and acidify the solution with hydrochloric acid to a pH of

approximately 2. This will precipitate the (1-Adamantylthio)acetic acid.
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Extraction and purification: Extract the aqueous solution with ethyl acetate. Combine the

organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent from the filtrate under reduced pressure to

yield the crude product.

The crude (1-Adamantylthio)acetic acid can be further purified by recrystallization from a

suitable solvent system (e.g., hexane/ethyl acetate).

Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C

NMR, mass spectrometry, and melting point analysis to confirm its identity and purity.
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Caption: Synthetic workflow for (1-Adamantylthio)acetic acid.

Potential Applications in Drug Development
The incorporation of an adamantane moiety into a molecule can significantly influence its

pharmacological properties.[1][2] While no specific biological activity has been reported for (1-
Adamantylthio)acetic acid, its structure suggests several potential areas of application in

drug discovery.
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Enhancing Lipophilicity and Membrane Permeability
The adamantane group is highly lipophilic, which can improve the ability of a drug molecule to

cross cell membranes and the blood-brain barrier.[1][2] This property is particularly valuable for

developing drugs that target the central nervous system.

Metabolic Stability
The rigid, cage-like structure of adamantane can sterically hinder the metabolic degradation of

nearby functional groups, leading to a longer half-life and improved pharmacokinetic profile of a

drug.[2]

Target Binding
The bulky adamantane group can act as a hydrophobic anchor, fitting into hydrophobic pockets

of target proteins and potentially increasing binding affinity and selectivity.[1]

Potential Therapeutic Areas
Adamantane derivatives have shown a wide range of biological activities, including antiviral,

antibacterial, antifungal, and anticancer effects.[1] Given this precedent, (1-
Adamantylthio)acetic acid could serve as a valuable building block for the synthesis of novel

therapeutic agents in these and other areas.
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Caption: Potential roles in drug discovery.

Future Directions
The lack of specific biological data for (1-Adamantylthio)acetic acid highlights a significant

opportunity for future research. Key areas for investigation include:

Synthesis and Characterization: Development and publication of a detailed, optimized

synthetic protocol and full characterization of the compound.

Biological Screening: Comprehensive screening of the compound against a wide range of

biological targets to identify potential therapeutic activities.

Analogue Synthesis: Synthesis and evaluation of a library of derivatives to explore structure-

activity relationships.
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Mechanism of Action Studies: If biological activity is identified, detailed studies to elucidate

the mechanism of action at the molecular level.

Current Status:
Limited Data
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Caption: Future research workflow.

Conclusion
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(1-Adamantylthio)acetic acid is a chemical entity with considerable, yet largely unexplored,

potential. Its constituent parts, the adamantane cage and the acetic acid moiety, are both well-

represented in medicinal chemistry. While the current body of knowledge on this specific

compound is limited to basic physicochemical predictions, the established roles of adamantane

in drug design provide a strong rationale for its further investigation. The synthesis of this

compound is straightforward, and its evaluation in various biological assays could uncover

novel therapeutic applications. This technical guide serves as a foundational document to

encourage and guide future research into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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